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Compound of Interest

Compound Name: Phenazine

Cat. No.: B1670421

FOR IMMEDIATE REFERENCE: Phenazine and its derivatives require careful handling in a
laboratory setting. All materials contaminated with Phenazine should be treated as hazardous
chemical waste. Under no circumstances should this chemical be disposed of down the drain
or in regular trash receptacles.

This guide is intended for researchers, scientists, and drug development professionals,
providing crucial safety and logistical information for the handling and disposal of Phenazine.
The following procedures are designed to ensure a safe laboratory environment and
compliance with standard safety protocols.

Personal Protective Equipment (PPE) and Hazard
Mitigation

When working with Phenazine, a comprehensive approach to personal protection is essential
to minimize exposure risks. The following personal protective equipment is mandatory.

Recommended Personal Protective Equipment
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Protection Type Specification Purpose

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., Nitrile rubber).

Safety glasses with side-
) ) ) To protect eyes from splashes
Eye/Face Protection shields or chemical safety

| and airborne particles.
goggles.

) ] Laboratory coat, long-sleeved )
Skin and Body Protection ) To prevent skin exposure.
clothing, and closed-toe shoes.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if )
, _ o To protect against the
Respiratory Protection ventilation is inadequate or _ .
_ N inhalation of dust or aerosols.
when handling large quantities
where dust or aerosols may be

generated.

General Hygiene and Safety Practices

o Always wash hands thoroughly after handling Phenazine.[1]
e Do not eat, drink, or smoke in laboratory areas where Phenazine is handled.[1]
o Ensure the work area is well-ventilated, preferably using a chemical fume hood.[1]

e Avoid the formation and inhalation of dust and aerosols.[1]

Quantitative Hazard Data

While specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH have not been established for
Phenazine, it is crucial to handle it with care due to its potential hazards. The following table
summarizes available toxicity data for Phenazine and its derivatives.
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GHS Classification

Compound CAS Number Toxicity Data
(Inferred)
Acute Toxicity, Oral
) LD50 Intraperitoneal (Category 4), Germ
Phenazine 92-82-0

(Mouse): 400 mg/kg Cell Mutagenicity
(Category 2)[2]

Skin Irritation
(Category 2), Eye
Irritation (Category
299-11-6 Not available 2A), Specific target
organ toxicity —

Phenazine

(methosulfate)

single exposure

(Category 3)

Related compounds Acute Toxicity, Oral

are harmful if (Category 4), Skin

swallowed and may Irritation (Category 2),
2-Hydroxyphenazine 528-71-2 cause skin and eye Eye Irritation

irritation. Suspected of  (Category 2A), Germ

causing genetic Cell Mutagenicity

defects. (Category 2)

Operational Plan: Handling and Storage

Adherence to proper operational procedures is critical for the safe use of Phenazine in a
research environment.

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace within a chemical fume hood.

o Weighing: When weighing the solid compound, do so on a tared weigh boat or paper within
the fume hood to minimize the risk of dust inhalation.
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Solution Preparation: To prepare a solution, slowly add the solid Phenazine to the solvent in
a suitable container. Stir gently to avoid splashing.

Spill Management: In case of a spill, immediately alert personnel in the area. For minor
spills, use an appropriate absorbent material, and for major spills, follow institutional
emergency procedures. Clean the area with a suitable solvent, collecting all cleanup
materials as hazardous waste.

Storage Requirements

o Store Phenazine in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

The disposal of Phenazine and any contaminated materials must be carried out in strict

accordance with institutional, local, state, and federal regulations.

Step-by-Step Disposal Protocol

Waste Identification and Segregation: All materials that have come into contact with
Phenazine, including unused product, contaminated labware (e.g., pipette tips, gloves,
weigh boats), and spill cleanup materials, must be treated as hazardous waste. This waste
must be segregated from non-hazardous laboratory trash.

Waste Collection and Containment:

o Solid waste should be collected in a designated, properly labeled, and sealed container
that is compatible with the chemical.

o Liquid waste (solutions containing Phenazine) should be collected in a separate, sealed,
and clearly labeled hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "Phenazine," the accumulation start date, and the contact information

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

for the responsible researcher or lab supervisor.

o Storage of Chemical Waste: Store the sealed hazardous waste container in a designated,
secure area within the laboratory, away from general traffic and incompatible materials.

e Arranging for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department to schedule a pickup for the hazardous waste. Do not attempt to
transport the waste outside of the laboratory.

o Decontamination of Labware: Reusable labware should be decontaminated by rinsing with a
suitable solvent (e.g., ethanol or acetone) in a fume hood. The rinsate must be collected and
disposed of as hazardous waste. After the solvent rinse, the labware can be washed with
soap and water.

Experimental Protocols and Visualizations

To provide a practical context for these safety procedures, a detailed protocol for a common
laboratory task is provided below, along with diagrams to visualize the workflow and logical
relationships.

Experimental Protocol: Preparation of a 10 mM
Phenazine Stock Solution in DMSO

Materials:

Phenazine (solid)

e Dimethyl sulfoxide (DMSO)

e Analytical balance

e Weigh boat

e Spatula

o Volumetric flask (appropriate size)

e Pipettes
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» \Vortex mixer or magnetic stirrer
Procedure:
o Calculate the required mass of Phenazine:
o The molecular weight of Phenazine (C12HsNz) is 180.21 g/mol .

o To prepare a 10 mM (0.010 mol/L) solution, you will need 1.8021 mg of Phenazine per mL
of DMSO.

o For example, to prepare 10 mL of a 10 mM solution, you will need 18.021 mg of
Phenazine.

o Wear appropriate PPE as detailed in the table above.
e Perform all work in a chemical fume hood.
e Weigh the Phenazine:
o Place a weigh boat on the analytical balance and tare it.

o Carefully add the calculated amount of solid Phenazine to the weigh boat using a clean
spatula.

¢ Dissolve the Phenazine:

o

Transfer the weighed Phenazine to the volumetric flask.

[¢]

Add a small amount of DMSO to the weigh boat to rinse any remaining powder and
transfer it to the flask.

[¢]

Add DMSO to the flask to approximately half of the final desired volume.

[¢]

Gently swirl the flask or use a vortex mixer or magnetic stirrer until the Phenazine is
completely dissolved.

e Bring to Final Volume:
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o Carefully add DMSO to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Mix Thoroughly:
o Cap the flask and invert it several times to ensure the solution is homogeneous.
e Label and Store:

o Transfer the solution to a properly labeled storage vial. The label should include the
chemical name (Phenazine), concentration (10 mM in DMSO), date of preparation, and
your initials.

o Store the solution according to the storage requirements mentioned above.

Visualizations
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Safe Handling Workflow for Phenazine

Preparation

Don Appropriate PPE

Work in Fume Hood

Weigh Solid Phenazine

Prepare Solution

Cleanupv?c Storage

Manage Spills Immediately

i

Store Properly

Segregate Hazardous Waste

Label and Store Waste

Arrange EHS Pickup

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Phenazine.
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Phenazine Waste Disposal Plan

Phenazine Waste Generated

Segre#ation
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Click to download full resolution via product page

Caption: A logical relationship diagram for the disposal of Phenazine waste.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1670421?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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handling-phenazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1670421?utm_src=pdf-custom-synthesis
https://www.cdc.gov/niosh/npg/npgd0494.html
https://orgsyn.org/demo.aspx?prep=CV3P0753
https://www.benchchem.com/product/b1670421#personal-protective-equipment-for-handling-phenazine
https://www.benchchem.com/product/b1670421#personal-protective-equipment-for-handling-phenazine
https://www.benchchem.com/product/b1670421#personal-protective-equipment-for-handling-phenazine
https://www.benchchem.com/product/b1670421#personal-protective-equipment-for-handling-phenazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

